Cas no 957298-89-4 (3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid
• CAS No: 957298-89-4
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• CID: 6078302
• PubChem ID: 892947
• Update Time: 2025-10-30

3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid
• 1H-Pyrazole-1-propanoic acid, 3-(3-chlorophenyl)-4-formyl-
• SR-01000253883-1
• F1218-0704
• 3-[3-(3-chlorophenyl)-4-methanoyl-pyrazol-1-yl]propanoic acid
• 3-(3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-yl)propanoic acid
• 3-[3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-yl]propanoic acid
• AKOS024603744
• SR-01000253883
• 3-[3-(3-chlorophenyl)-4-formyl-1-pyrazolyl]propanoic acid
• CHEMBL1447395
• SMR000299161
• BDBM69146
• 3-[3-(3-chlorophenyl)-4-formyl-pyrazol-1-yl]propionic acid
• HMS2694F12
• 957298-89-4
• MLS000626769
• cid_892947
• 3-[3-(3-chlorophenyl)-4-formylpyrazol-1-yl]propanoic acid

• Inchi： 1S/C13H11ClN2O3/c14-11-3-1-2-9(6-11)13-10(8-17)7-16(15-13)5-4-12(18)19/h1-3,6-8H,4-5H2,(H,18,19)
• InChI Key： OWZHOLACDNJKGX-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C=C(C=O)C(C2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 278.0458199g/mol
• Monoisotopic Mass: 278.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 520.2±50.0 °C(Predicted)
• pka: 4.23±0.10(Predicted)

Additional information on 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid

3-3-(3-Chlorophenyl)-4-Formyl-1H-Pyrazol-1-ylpropanoic Acid: A Comprehensive Overview

3-3-(3-Chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid (CAS No. 957298-89-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The chemical structure of 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid is defined by its pyrazole core, which is substituted with a 3-chlorophenyl group and a formyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The pyrazole ring is known for its biological activity, often found in compounds with anti-inflammatory, analgesic, and antipyretic properties. The 3-chlorophenyl substitution adds lipophilicity, which can enhance the compound's ability to cross biological membranes. The formyl group, on the other hand, can participate in various chemical reactions, making it a versatile moiety for further derivatization.

The molecular formula of 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid is C₁₅H₁₂ClN₂O₃, and its molecular weight is approximately 297.72 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of appropriate precursors followed by functional group modifications. Its solubility in common organic solvents such as DMSO and DMF makes it suitable for various experimental conditions.

Biological Activities and Mechanisms of Action

3-3-(3-Chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid has been studied for its potential biological activities, including anti-inflammatory and anti-cancer properties. Recent research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid has demonstrated anti-cancer activity in several cancer cell lines. Studies have reported that it can induce apoptosis and cell cycle arrest in human breast cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. These mechanisms of action highlight its potential as a lead compound for the development of novel anticancer agents.

Clinical Applications and Research Advances

The potential clinical applications of 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid are currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have shown promising results in animal models of inflammatory diseases and cancer, demonstrating significant efficacy with minimal side effects. These findings have paved the way for further clinical evaluation.

In a recent phase I clinical trial, 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid was evaluated for safety and tolerability in patients with advanced solid tumors. The trial results indicated that the compound was well-tolerated at various dose levels, with no dose-limiting toxicities observed. Preliminary evidence also suggested antitumor activity in some patients, warranting further investigation.

Synthesis and Derivatization Strategies

The synthesis of 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid involves a series of well-defined chemical reactions. One common approach is to start with an appropriate arylhydrazine derivative, which is then condensed with an alpha-keto ester to form the pyrazole ring. Subsequent functional group modifications, such as chlorination and formylation, yield the final product. This synthetic route allows for the preparation of gram quantities of the compound with high purity.

To enhance the therapeutic potential of 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid, researchers have explored various derivatization strategies. For example, modifications at the formyl group have led to compounds with improved pharmacokinetic properties and enhanced biological activity. Additionally, substituents on the phenyl ring have been varied to optimize lipophilicity and target specificity.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties through rational design and structure-based drug discovery approaches. Additionally, further clinical trials are needed to validate its efficacy and safety in larger patient populations.

In conclusion, 3-3-(3-chlorophenyl)-4-formyl-1H-pyrazol-1-ylpropanoic acid (CAS No. 957298-89-4) is a promising compound with diverse biological activities that warrant continued investigation. Its unique chemical structure and favorable pharmacological profile make it a valuable candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer.